Cas no 1710674-87-5 (1-(2-Cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(2-Cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1710674-87-5
• MF: C₁₃H₁₁N₅O₂
• MW: 269.258741617203
• CID: 5152273
• Update Time: 2025-08-05

1-(2-Cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 1-(2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl)-

• Inchi： 1S/C13H11N5O2/c19-13(20)10-6-17(7-15-10)12-11-5-9(8-1-2-8)16-18(11)4-3-14-12/h3-8H,1-2H2,(H,19,20)
• InChI Key： RBISUZUEAPILCV-UHFFFAOYSA-N
• SMILES： C1N(C2=NC=CN3N=C(C4CC4)C=C23)C=C(C(O)=O)N=1

Computed Properties

• Exact Mass: 269.091
• Monoisotopic Mass: 269.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3A^2

Additional information on 1-(2-Cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid

Introduction to 1-(2-Cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1710674-87-5)

1-(2-Cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid, identified by its CAS number 1710674-87-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates cyclopropyl and pyrazole moieties, contributing to its unique chemical and pharmacological properties.

The pyrazolo[1,5-a]pyrazine core is a privileged scaffold in drug discovery, recognized for its ability to interact with various biological targets. In particular, the fused ring system of pyrazolo[1,5-a]pyrazine has been extensively explored for its role in modulating enzyme activities and receptor binding. The incorporation of a cyclopropyl group at the 2-position of the pyrazolo[1,5-a]pyrazine ring further enhances the molecule's complexity and potential for selective interactions. This substitution pattern is particularly intriguing because cyclopropyl groups are known to improve metabolic stability and binding affinity in drug candidates.

The carboxylic acid functionality at the 4-position of the imidazole ring in 1-(2-cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored pharmacokinetic profiles. This feature is particularly valuable in medicinal chemistry, where functional groups are strategically introduced or modified to optimize drug-like properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of heterocyclic compounds like 1-(2-cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid in addressing unmet medical needs. Studies have demonstrated that molecules with this structural motif exhibit promising activities against a range of therapeutic targets, including kinases, transcription factors, and ion channels. The unique combination of cyclopropyl and pyrazole moieties makes this compound a compelling candidate for further investigation.

In particular, the pyrazolo[1,5-a]pyrazine scaffold has been implicated in several pharmacological pathways. For instance, derivatives of this scaffold have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, modifications at the 2-position of the pyrazole ring have been associated with enhanced binding to ATP-binding sites in protein kinases. These findings suggest that 1-(2-cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid may exhibit similar kinase inhibitory properties, making it a potential lead compound for anticancer therapies.

The carboxylic acid moiety in this compound also offers opportunities for further derivatization through amide or ester formation. Such modifications can be employed to enhance solubility or to introduce specific pharmacophores that improve target engagement. For example, amide linkages have been widely used in drug design to enhance metabolic stability while maintaining bioactivity. Similarly, ester derivatives can be designed to improve oral bioavailability by modulating lipophilicity and solubility.

From a synthetic chemistry perspective, 1-(2-cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid represents an excellent example of how structural complexity can be leveraged to create molecules with novel biological activities. The synthesis of this compound involves multi-step reactions that showcase the ingenuity of modern organic synthesis techniques. Key steps include cycloaddition reactions to form the pyrazole core, followed by functional group transformations to introduce the cyclopropyl and carboxylic acid moieties. These synthetic strategies highlight the importance of interdisciplinary collaboration between organic chemists and medicinal biologists.

The growing interest in heterocyclic compounds like 1-(2-cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid is driven by their versatility and potential for therapeutic innovation. Recent studies have shown that these molecules can be engineered to interact with biological targets in ways that traditional small molecules cannot. For instance, computational modeling has been used to predict how structural modifications can enhance binding affinity or selectivity against specific disease-causing proteins. Such predictions are crucial for guiding experimental efforts and reducing the time required to develop novel therapeutics.

In conclusion, 1-(2-Cyclopropyl-pyrazolo[1,5-a]pyrazin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1710674-87-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of cyclopropyl and pyrazole moieties makes it an attractive scaffold for drug discovery efforts targeting various diseases. As computational methods continue to advance and synthetic techniques become more sophisticated, this compound will likely remain at the forefront of medicinal chemistry research.